Cas no 2228361-08-6 (methyl 3-(1-aminocyclopropyl)methyl-4-methoxybenzoate)

• Product Name: methyl 3-(1-aminocyclopropyl)methyl-4-methoxybenzoate
• CAS No: 2228361-08-6
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• CID: 6461724
• PubChem ID: 165835581
• Update Time: 2025-05-20

methyl 3-(1-aminocyclopropyl)methyl-4-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(1-aminocyclopropyl)methyl-4-methoxybenzoate
• EN300-1764216
• 2228361-08-6
• methyl 3-[(1-aminocyclopropyl)methyl]-4-methoxybenzoate

• Inchi： 1S/C13H17NO3/c1-16-11-4-3-9(12(15)17-2)7-10(11)8-13(14)5-6-13/h3-4,7H,5-6,8,14H2,1-2H3
• InChI Key： QTMDJUOSWJFEMX-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C(=O)OC)=CC=1CC1(CC1)N

Computed Properties

• Exact Mass: 235.12084340g/mol
• Monoisotopic Mass: 235.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 61.6Ų

Additional information on methyl 3-(1-aminocyclopropyl)methyl-4-methoxybenzoate

Exploring the Versatile Applications of Methyl 3-(1-aminocyclopropyl)methyl-4-methoxybenzoate (CAS No. 2228361-08-6) in Modern Chemistry

In the ever-evolving landscape of organic chemistry, methyl 3-(1-aminocyclopropyl)methyl-4-methoxybenzoate (CAS No. 2228361-08-6) has emerged as a compound of significant interest due to its unique structural features and potential applications. This ester derivative, characterized by its aminocyclopropyl and methoxybenzoate moieties, offers a fascinating case study for researchers exploring novel synthetic pathways and bioactive molecules. The compound's molecular architecture, featuring a cyclopropane ring fused with an amino group and a methoxy-substituted benzoate ester, presents intriguing possibilities for drug discovery and material science applications.

Recent trends in chemical research highlight a growing demand for structurally diverse building blocks, and methyl 3-(1-aminocyclopropyl)methyl-4-methoxybenzoate perfectly fits this need. Its CAS number 2228361-08-6 has been appearing more frequently in scientific literature, particularly in studies investigating cyclopropane-containing compounds. The strained three-membered cyclopropyl ring in this molecule contributes to its reactivity profile, making it valuable for creating molecular complexity in pharmaceutical intermediates. Researchers are particularly interested in how the aminocyclopropyl group might influence biological activity when incorporated into larger molecular frameworks.

The synthesis and applications of methyl 3-(1-aminocyclopropyl)methyl-4-methoxybenzoate have become hot topics in organic chemistry forums and academic discussions. Many researchers are searching for information about "cyclopropane derivatives in drug design" or "methoxybenzoate applications," reflecting the compound's relevance to current scientific inquiries. The presence of both electron-donating (methoxy) and potentially basic (amino) groups in this molecule creates interesting electronic properties that could be exploited in various chemical transformations. These characteristics make CAS No. 2228361-08-6 particularly valuable for developing new synthetic methodologies.

From a pharmaceutical perspective, the structural motifs present in methyl 3-(1-aminocyclopropyl)methyl-4-methoxybenzoate are frequently found in bioactive molecules. The aminocyclopropyl group, in particular, has garnered attention for its potential to modulate biological activity through conformational restriction and altered electronic properties. Current research trends show increased interest in "constrained amino acids in peptidomimetics" and "cyclopropane isosteres," areas where this compound could potentially contribute. The ester functionality (methoxybenzoate) also offers opportunities for further derivatization, making it a versatile intermediate in medicinal chemistry programs.

In material science applications, the unique combination of structural elements in methyl 3-(1-aminocyclopropyl)methyl-4-methoxybenzoate (CAS No. 2228361-08-6) presents opportunities for developing novel polymers or small-molecule additives. The cyclopropyl ring's strain energy could be harnessed for controlled release applications or as a reactive handle in polymerization processes. Recent searches for "functionalized cyclopropanes in materials" and "aromatic esters as building blocks" indicate growing interest in these applications. The compound's potential as a precursor for liquid crystals or other advanced materials is currently being explored in several research laboratories.

The analytical characterization of methyl 3-(1-aminocyclopropyl)methyl-4-methoxybenzoate presents its own set of interesting challenges and learning opportunities. Modern techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are essential for confirming the structure of this compound, particularly the stereochemistry around the cyclopropyl ring. Online searches for "characterization of strained ring systems" and "NMR analysis of aminocyclopropanes" reflect the scientific community's interest in these analytical aspects. The compound's stability under various conditions is another area of active investigation, with researchers examining its behavior under different pH levels and temperatures.

Environmental and green chemistry considerations surrounding methyl 3-(1-aminocyclopropyl)methyl-4-methoxybenzoate have also come into focus. As the chemical industry moves toward more sustainable practices, researchers are evaluating the compound's biodegradability and potential environmental impact. Searches for "green synthesis of cyclopropane derivatives" and "eco-friendly esterification methods" demonstrate this shift in research priorities. The development of catalytic methods for producing such compounds with minimal waste generation represents an important direction for future studies involving CAS No. 2228361-08-6.

Looking ahead, methyl 3-(1-aminocyclopropyl)methyl-4-methoxybenzoate holds promise for various interdisciplinary applications. Its unique combination of a strained cyclopropyl ring, amino functionality, and aromatic ester makes it a compelling subject for continued research. As scientific databases show increasing queries about "multifunctional building blocks in drug discovery" and "versatile intermediates in organic synthesis," this compound is well-positioned to contribute to advancements across multiple chemistry subdisciplines. The thorough understanding of its properties and potential applications will undoubtedly lead to innovative uses in both academic and industrial settings.